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Compound of Interest

Compound Name: L-Azidohomoalanine hydrochloride

Cat. No.: B613060

For Researchers, Scientists, and Drug Development Professionals

L-Azidohomoalanine hydrochloride (L-AHA) is an unnatural amino acid and a powerful tool
in chemical biology and drug development. As an analog of methionine, it is incorporated into
proteins during de novo synthesis, enabling the bioorthogonal labeling and tracking of newly
synthesized proteins. This guide provides an in-depth overview of the safety, handling, and key
experimental protocols associated with L-Azidohomoalanine hydrochloride.

Chemical and Physical Properties

L-Azidohomoalanine hydrochloride is a white solid with the following properties:

Property Value Reference
CAS Number 942518-29-8 [11[21131[4][5]
Molecular Formula CaHsN4O2 - HCI [3114]
Molecular Weight 180.59 g/mol 61141171
Appearance White crystalline powder/solid [518]

Soluble in water (up to 100
Solubility mM) and methanol. Slightly [61[31[81[9]
soluble in acetonitrile.

Melting Point 240-245 °C (decomposes)
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Safety and Hazard Information

The hazard classification for L-Azidohomoalanine hydrochloride varies across suppliers.
While some sources indicate that it does not meet the criteria for hazard classification, others
classify it as a skin and eye irritant, and a potential respiratory irritant. One supplier classifies it
as a self-reacting substance.[1][2][4] Given these inconsistencies, it is prudent to handle this
compound with care, adhering to the most stringent safety recommendations.

Summary of Hazard Classifications:

Hazard GHS . .
o Signal Word Pictogram Reference
Statement Classification
) o Category 2 )
Skin Irritation Warning [2]
(H315)
o Category 2A ]
Eye Irritation Warning [2]
(H319)
Specific target
organ toxicity —
) J Y Category 3 )
single exposure Warning [2]
. (H335)
(Respiratory tract
irritation)
Type C (H242 -
Self-reactive P ) (
Heating may Danger [4]

substances ]
cause a fire)

Precautionary Measures and Personal Protective
Equipment (PPE)

Due to the potential hazards, the following precautions should be taken when handling L-
Azidohomoalanine hydrochloride:

» Engineering Controls: Always handle in a well-ventilated area. Use of a chemical fume hood
is strongly recommended.[1] The laboratory should be equipped with an eyewash station and
a safety shower.[1]
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» Personal Protective Equipment:
o Eye Protection: Wear appropriate safety glasses or goggles.[1]

o Hand Protection: Use chemical-resistant gloves (e.g., nitrile) that comply with standard BS
EN 374:2003.[1] Gloves should be inspected before use and changed frequently.

o Skin and Body Protection: Wear a lab coat or other appropriate protective clothing.[1]

o Respiratory Protection: If there is a risk of dust formation or inhalation, a suitable respirator
should be used.[1]

Handling and Storage

Proper handling and storage are crucial to maintain the stability and integrity of L-
Azidohomoalanine hydrochloride and to ensure the safety of laboratory personnel.
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Aspect Recommendation Reference

Avoid inhalation and contact
with skin and eyes. Prevent
the formation of dust and
Handling aerosols. Keep away from [1]
sources of ignition. Avoid
prolonged or repeated

exposure.

Store in a cool, dry, and well-
ventilated place.

Storage Recommended storage [718]
temperature is -20°C. Protect

from light.

Stable under recommended

storage conditions. Aqueous
Stability solutions are not

recommended to be stored for

more than one day.[8]

Strong acids/alkalis and strong
Incompatibilities oxidizing/reducing agents. [1]

Avoid heat and moisture.

Emergency Procedures
First Aid Measures
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Exposure Route First Aid Procedure Reference

Move the person to fresh air. If
breathing is difficult, give
) oxygen. If breathing has
Inhalation ) e [1][2]
stopped, provide artificial
respiration. Seek medical

attention.

Immediately wash the affected
area with plenty of soap and
_ water for at least 15 minutes.
Skin Contact ) [1112]
Remove contaminated
clothing. Seek medical

attention if irritation persists.

Immediately flush eyes with
copious amounts of water for
at least 15 minutes,
Eye Contact occasionally Ilf.tlng the upper 2]
and lower eyelids. Remove
contact lenses if present and
easy to do. Seek medical

attention.

Do not induce vomiting. Never

give anything by mouth to an
Ingestion unconscious person. Rinse [2]

mouth with water. Seek

medical attention.

Spill and Disposal Procedures

In the event of a spill, evacuate the area and ensure adequate ventilation.[1] Do not let the
product enter drains.[1] Wear appropriate PPE as described in Section 2.1. Cover the spill with
a suitable absorbent material, then sweep it up and place it in an appropriate container for
disposal.[1]

Waste disposal should be in accordance with all applicable federal, state, and local regulations.
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Experimental Protocols and Workflows

L-Azidohomoalanine hydrochloride is primarily used for the metabolic labeling of newly
synthesized proteins. The following is a general protocol for its use in cell culture, based on the
principles of Bio-Orthogonal Non-Canonical Amino Acid Tagging (BONCAT).

Preparation of L-AHA Stock Solution

e Reconstitution: L-AHA is soluble in aqueous solutions. To prepare a stock solution, dissolve
the solid L-AHA in sterile, methionine-free cell culture medium or a suitable buffer (e.g., PBS)
to the desired concentration (e.g., 100 mM).[6]

o Storage: It is recommended to prepare fresh aqueous solutions. If storage is necessary, it
should be for no longer than one day.[8] For longer-term storage, consider preparing aliquots
and storing them at -20°C.

Metabolic Labeling of Cultured Cells

o Cell Culture Preparation: Plate cells at an appropriate density and allow them to adhere
overnight in complete growth medium.

o Methionine Depletion (Optional but Recommended): To enhance the incorporation of L-AHA,
wash the cells with sterile PBS and then incubate them in methionine-free medium for a
period of time (e.g., 30-60 minutes).

o Labeling: Replace the methionine-free medium with fresh methionine-free medium
supplemented with L-AHA at a final concentration typically ranging from 25 to 100 uM. The
optimal concentration should be determined empirically for each cell type.

 Incubation: Incubate the cells for the desired period (e.g., 1 to 24 hours) to allow for the
incorporation of L-AHA into newly synthesized proteins.

o Cell Lysis: After the labeling period, wash the cells with PBS and then lyse them using a
suitable lysis buffer containing protease inhibitors.

Detection of L-AHA-labeled Proteins via Click Chemistry
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The azide group on the incorporated L-AHA allows for its detection via a highly specific "click"
reaction with an alkyne-containing reporter molecule (e.g., a fluorescent dye or biotin).

e Reaction Setup: In a microcentrifuge tube, combine the cell lysate containing the L-AHA-
labeled proteins with the alkyne-functionalized reporter tag.

o Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC): Add the click chemistry reaction
cocktail, which typically includes:

o A copper(l) source (e.g., copper(ll) sulfate)
o Areducing agent (e.g., sodium ascorbate)
o A copper-chelating ligand (e.g., THPTA)
 Incubation: Incubate the reaction at room temperature for 1-2 hours.

e Analysis: The labeled proteins can now be visualized by in-gel fluorescence scanning (if a
fluorescent alkyne was used) or detected by western blot and purified using streptavidin
beads (if a biotin alkyne was used).

Visual Diagrams
Safe Handling Workflow
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Caption: General workflow for safely handling L-Azidohomoalanine hydrochloride.

Emergency Spill Response
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Caption: Logical steps for responding to a spill of L-Azidohomoalanine hydrochloride.

BONCAT Experimental Workflow
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Metabolic Labeling
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Caption: A simplified workflow for BONCAT using L-Azidohomoalanine hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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